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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1), a key enzyme in the production of prostaglandin E2 (PGE2).[1][2] PGE2 is

involved in various physiological and pathological processes, including inflammation and

cancer.[3] CAY10526 exerts its effects by downregulating PGE2 production, thereby

modulating downstream signaling pathways. These application notes provide detailed protocols

for the preparation and use of CAY10526 in preclinical animal studies, along with a summary of

its mechanism of action and relevant signaling pathways.

Chemical Properties
A summary of the key chemical properties of CAY10526 is presented in Table 1.
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Property Value Reference

Formal Name

4-(benzo[b]thiophen-2-yl)-3-

bromo-5-hydroxydihydrofuran-

2(3H)-one

[1]

Alternate Names

3-(1-benzothiophen-2-yl)-4-

bromo-2-hydroxy-2H-furan-5-

one

[4]

CAS Number 938069-71-7 [1][4]

Molecular Formula C₁₂H₇BrO₃S [1][4]

Formula Weight 311.1 g/mol [1]

Purity ≥98% [1]

Appearance A crystalline solid [1]

Solubility Data
Proper solubilization is critical for the effective in vivo delivery of CAY10526. The solubility of

CAY10526 in various common solvents is provided in Table 2.

Solvent Solubility Reference

DMF 30 mg/mL [1]

DMSO 30 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Ethanol 1 mg/mL [1]

Mechanism of Action and Signaling Pathways
CAY10526 selectively inhibits mPGES-1, leading to a reduction in PGE2 synthesis.[1] This

inhibition has been shown to impact several downstream signaling pathways implicated in cell

proliferation, apoptosis, and inflammation. The primary signaling pathways affected by

CAY10526 are:
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JAK/STAT Pathway: CAY10526 has been observed to decrease the expression of JAK1,

JAK2, and phosphorylated STAT3 (pSTAT3), suggesting an inhibitory effect on this pathway.

[5][6]

TGF-β/Smad3 Pathway: Treatment with CAY10526 has been shown to decrease the

phosphorylation of Smad3.[5][6]

PI3K/AKT Pathway: CAY10526 has been demonstrated to inhibit the PI3K/AKT signaling

pathway.[5][6]

NF-κB Signaling Pathway: CAY10526 also acts as an inhibitor of the NF-κB signaling

pathway.[2][7]

By inhibiting these pathways, CAY10526 can induce apoptosis and inhibit cell proliferation in

cancer cells.[5][8]
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CAY10526 Mechanism of Action
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Experimental Workflow for CAY10526 In Vivo Studies

Preparation

Animal Procedures

Data Analysis

Start

Prepare CAY10526 Stock
(e.g., 30 mg/mL in DMSO)

Prepare Working Solution
(e.g., 1 mg/mL in PBS/DMSO)

Acclimatize Animals

Randomize into Groups
(Treatment vs. Vehicle)

Administer CAY10526 or Vehicle
(e.g., i.p. injection)

Monitor Animal Health
and Tumor Growth

Endpoint Measurement
(e.g., Tumor Volume, Biomarkers)

Statistical Analysis

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15602551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. molnova.com [molnova.com]

3. PGE2 signaling and its biosynthesis-related enzymes in cholangiocarcinoma progression -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. Growth of T-cell lymphoma cells is inhibited by mPGES-1/PGE2 suppression via
JAK/STAT, TGF-β/Smad3 and PI3K/AKT signal pathways - PMC [pmc.ncbi.nlm.nih.gov]

6. Growth of T-cell lymphoma cells is inhibited by mPGES-1/PGE2 suppression via
JAK/STAT, TGF-β/Smad3 and PI3K/AKT signal pathways - Li - Translational Cancer
Research [tcr.amegroups.org]

7. medkoo.com [medkoo.com]

8. Microsomal PGE2 synthase-1 regulates melanoma cell survival and associates with
melanoma disease progression - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for CAY10526 in
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602551#preparing-cay10526-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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